N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-2-phenoxypropanamide

• IUPAC Name: N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-2-phenoxypropanamide
• InChI: InChI=1S/C17H15F2N5O2/c1-11(26-13-5-3-2-4-6-13)17(25)20-10-16-21-22-23-24(16)12-7-8-14(18)15(19)9-12/h2-9,11H,10H2,1H3,(H,20,25)
• InChI Key: TXNHRTKXCPLANH-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=NN=NN1C2=CC(=C(C=C2)F)F)OC3=CC=CC=C3
• Molecular Formula: C17H15F2N5O2
• Molecular Weight: 359.33 g/mol

Description

The compound “N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-2-phenoxypropanamide” is a complex organic molecule. It contains a tetrazole ring, which is a five-membered ring containing four nitrogen atoms and one carbon atom. The tetrazole ring is attached to a 3,4-difluorophenyl group and a 2-phenoxypropanamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the tetrazole ring and the attachment of the 3,4-difluorophenyl and 2-phenoxypropanamide groups. Unfortunately, without specific literature or studies on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the tetrazole ring, the 3,4-difluorophenyl group, and the 2-phenoxypropanamide group would all contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions occur. The tetrazole ring, in particular, is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. The presence of the tetrazole ring, the 3,4-difluorophenyl group, and the 2-phenoxypropanamide group would all influence these properties.

Scientific Research Applications

Antifungal Drug Development

• Voriconazole (VN), an established antifungal drug, treats fungal infections like aspergillosis, candidiasis, and histoplasmosis. However, due to side effects, researchers have explored late-stage functionalization of VN. The compound VN-CHO, derived from VN, shows promise. It was synthesized via photoredox-catalyzed hydroxymethylation, introducing a formyl group. .

Redox Chemistry and Radical Intermediates

• The compound 1-(3,4-difluorophenyl)-(1a) is a Blatter radical, characterized by EPR spectra with seven-line multiplets. These radicals were prepared through oxidation of the corresponding amidrazones using MnO2. .

Synthetic Chemistry and Azapentalenes

• Compounds with an azido group substituted ortho to a pyrazole have been studied. Reports also mention using the respective amine to form azapentalenes. .

Fluorinated Benzamides in Medicinal Chemistry

• The title compound N-(2,4-difluorophenyl)-2-fluorobenzamide (Fo24) was synthesized in high yield. Fo24’s structure was confirmed, and it may find applications in medicinal chemistry. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a pharmaceutical drug, its mechanism of action would involve interacting with specific biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper safety measures should always be taken when working with chemicals.

Future Directions

The future research directions for this compound would depend on its potential applications. If it shows promise as a pharmaceutical drug, for example, future research could focus on optimizing its synthesis, improving its efficacy, and assessing its safety in preclinical and clinical trials.